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Compound of Interest

2-[2-(4-
Compound Name:
Fluorophenyl)ethoxy]adenosine

CAS No.: 131865-85-5

Cat. No.: B1147182

Get Quote

Executive Summary & Hazard Identification

2-[2-(4-Fluorophenyl)ethoxy]adenosine (FPEA) is a high-affinity adenosine receptor ligand,
primarily utilized as a precursor for the synthesis of PET radiotracers (e.g., [

FIFPEA).

While endogenous adenosine has a biological half-life of seconds, synthetic analogs like FPEA
are structurally modified to resist enzymatic degradation (deamination). Consequently,
accidental exposure can lead to prolonged and potent systemic effects.

Core Hazard Profile

+ Pharmacological Class: Potent Adenosine Receptor Agonist/Ligand.
e Primary Biological Risks:

o Cardiovascular: Bradycardia, atrioventricular (AV) block, profound hypotension.
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o Respiratory: Bronchoconstriction (severe risk for asthmatics).[1][2]

o CNS: Sedation, seizure threshold modulation.

» Physical State: Fine crystalline powder (High inhalation potential).

e Occupational Exposure Band (OEB):Band 4 (Estimated OEL < 10

). Treat as a Potent Bioactive Compound (PBC).

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling FPEA in powder form.

Protection Zone

Required Equipment

Technical Justification

Respiratory

PAPR (Powered Air Purifying
Respirator) OR N95/P100
(only if working strictly inside a
Class 11 BSC).

Standard surgical masks offer
zero protection against

bioactive dusts. FPEA powder
can aerosolize invisibly during

weighing.

Dermal (Hands)

Double Nitrile Gloves (min 5

mil thickness).

Outer Glove: Changed
immediately upon
contamination. Inner Glove:
Taped to lab coat cuff to

prevent wrist exposure.

Dermal (Body)

Tyvek® Lab Coat (or similar
impervious material) with

elastic cuffs.

Cotton lab coats absorb
powders and solvents, creating

a secondary exposure source.

Chemical Splash Goggles

Safety glasses with side

shields are insufficient for fine

Ocular )
(ANSI z87.1). powders that can drift around
lenses.
) CRITICAL: Never handle dry
] ] Chemical Fume Hood or Class
Engineering FPEA powder on an open
Il BSC.
bench.
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Operational Protocol: Safe Handling Workflow
Phase 1: Preparation & Weighing

Objective: Transfer FPEA from stock vial to reaction vessel without aerosolization.

» Static Control: Use an ionizing anti-static gun on the stock vial and spatula before opening.
Static charge can cause potent powders to "jump" or disperse.

o Balance Setup: Place the analytical balance inside the fume hood. Verify airflow is within the
safe operating range (typically 80—100 fpm).

e The "Wet" Transfer Method (Recommended):
o Tare the reaction vessel.
o Add the solvent (e.g., DMSO) to the vessel first if the protocol allows.
o Add the powder directly into the solvent.

o Reasoning: This immediately sequesters the dust into the liquid phase, eliminating
inhalation risk.

Phase 2: Solubilization (The "Permeation™ Danger)

Critical Warning: FPEA is often dissolved in DMSO (Dimethyl Sulfoxide) or DMF.

e The Vector Effect: DMSO is a potent skin penetrant. If FPEA is dissolved in DMSO, the
solvent acts as a "chemical syringe," carrying the potent ligand directly into the bloodstream
upon skin contact.

e Protocol:
o Treat FPEA/DMSO solutions as lethal contact hazards.

o If a drop falls on your glove, do not wipe it. Immediately remove the outer glove, wash the
inner glove with soap/water, and re-glove.

Phase 3: Decontamination & Waste
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» Surface Decon: Wipe all surfaces with a 10% bleach solution followed by 70% ethanol.
Adenosine analogs are organic; oxidation helps degrade the structure.

e Solid Waste: Dispose of gloves, weigh boats, and wipes in a "High Hazard/Cytotoxic" waste
stream (usually yellow bag/bin), not general chemical waste.

Visualized Workflow (DOT Diagram)

The following diagram illustrates the "Safe Weighing & Solubilization" decision tree.
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Figure 1: Decision-logic flowchart for handling FPEA, emphasizing the critical risk point during
solubilization.

Emergency Response

In case of Exposure:

 Inhalation: Move to fresh air immediately. Alert safety officer. Be prepared for bronchospasm
(tightness of chest).

o Skin Contact (Solution): Wash with copious amounts of water for 15 minutes.[3] Do not use
ethanol (it may enhance absorption).

o Medical Note: FPEA is an adenosine agonist. In severe overdose (bradycardia/hypotension),
medical professionals may consider methylxanthines (e.g., Theophylline or Caffeine) as
pharmacological antagonists, but this must be administered under strict cardiac monitoring.
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Disclaimer: This guide is for informational purposes for trained professionals. It does not
replace the official Safety Data Sheet (SDS) provided by the specific chemical vendor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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